Cas no 2952941-15-8 (Canagliflozin Impurity 2)
Canagliflozin Impurity 2 structure
Product Name:Canagliflozin Impurity 2
CAS No:2952941-15-8
MF:C18H14FIS
MW:408.271639347076
CID:6962226
PubChem ID:176475590
Update Time:2025-08-29
Canagliflozin Impurity 2 Chemical and Physical Properties
Names and Identifiers
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- 2952941-15-8
- Canagliflozin Impurity 76
- Canagliflozin Impurity 2
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- Inchi: 1S/C18H14FIS/c1-12-3-2-4-17(20)16(12)11-15-9-10-18(21-15)13-5-7-14(19)8-6-13/h2-10H,11H2,1H3
- InChI Key: LJUSGYVBTRNOGA-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C)=C1CC1=CC=C(C2C=CC(=CC=2)F)S1
Computed Properties
- Exact Mass: 407.98450Da
- Monoisotopic Mass: 407.98450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 28.2Ų
Canagliflozin Impurity 2 Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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